N,N-diethyl-3-methoxy-4-[(3-methyl-2-quinoxalinyl)methoxy]benzamide

• IUPAC Name: N,N-diethyl-3-methoxy-4-[(3-methylquinoxalin-2-yl)methoxy]benzamide
• InChI: InChI=1S/C22H25N3O3/c1-5-25(6-2)22(26)16-11-12-20(21(13-16)27-4)28-14-19-15(3)23-17-9-7-8-10-18(17)24-19/h7-13H,5-6,14H2,1-4H3
• InChI Key: IXXKQBMMWAXEOV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=C(C=C1)OCC2=NC3=CC=CC=C3N=C2C)OC
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

N,N-diethyl-3-methoxy-4-[(3-methyl-2-quinoxalinyl)methoxy]benzamide, commonly known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. DMQX has been used extensively in scientific research to study the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

DMQX acts as a competitive antagonist of the AMPA receptor, binding to the receptor and preventing the binding of glutamate, the endogenous ligand. This results in a reduction in the activity of the receptor and a decrease in the flow of ions across the membrane.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMQX depend on the specific experimental conditions and the target tissue or organ. In general, DMQX has been shown to inhibit excitatory synaptic transmission, reduce the amplitude and frequency of spontaneous excitatory postsynaptic currents, and decrease the induction of long-term potentiation, a form of synaptic plasticity that is thought to underlie learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMQX is its high potency and selectivity for the AMPA receptor, which allows for precise and specific manipulation of receptor function. However, DMQX also has some limitations, including its relatively short duration of action and the potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research involving DMQX. One area of interest is the development of more potent and selective AMPA receptor antagonists that can be used to study the role of the receptor in more detail. Another direction is the investigation of the therapeutic potential of AMPA receptor antagonists in the treatment of neurological and psychiatric disorders, such as epilepsy, stroke, and depression. Finally, the use of DMQX in combination with other compounds, such as NMDA receptor antagonists or modulators of intracellular signaling pathways, may provide new insights into the complex mechanisms underlying synaptic plasticity and learning and memory.

Synthesis Methods

DMQX can be synthesized through a multi-step process starting from 3-methoxybenzaldehyde and 3-methylquinoxaline-2-carboxylic acid. The process involves several chemical reactions, including esterification, amidation, and reduction, and requires specialized equipment and expertise.

Scientific Research Applications

DMQX has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes, including synaptic plasticity, learning and memory, epilepsy, stroke, and neurodegenerative diseases. DMQX has also been used to investigate the effects of drugs and other compounds on AMPA receptor function.